Cas no 512193-91-8 (4-(1H-Naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine)
512193-91-8 structure
Product Name:4-(1H-Naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine
CAS No:512193-91-8
MF:C18H15N3
MW:273.331803560257
CID:3079290
PubChem ID:1084684
Update Time:2025-04-21
4-(1H-Naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-Naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine
- 4-(1 h-naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine
- [4-(1H-naphtho[2,3-d]imidazol-2-ylmethyl)phenyl]amine
- SMR000178409
- AKOS000636578
- HMS1489A13
- 4-((1H-Naphtho[2,3-d]imidazol-2-yl)methyl)aniline
- ChemDiv3_005645
- CCG-24524
- IDI1_023555
- CHEMBL1530756
- EU-0050201
- BRD-K39131759-001-01-4
- SCHEMBL4388938
- HMS2501M16
- 512193-91-8
- MLS000549825
-
- MDL: MFCD03773328
- Inchi: 1S/C18H15N3/c19-15-7-5-12(6-8-15)9-18-20-16-10-13-3-1-2-4-14(13)11-17(16)21-18/h1-8,10-11H,9,19H2,(H,20,21)
- InChI Key: TYKIKQYJBYCZDB-UHFFFAOYSA-N
- SMILES: N1C(CC2C=CC(=CC=2)N)=NC2C=C3C=CC=CC3=CC1=2
Computed Properties
- Exact Mass: 273.126597491Da
- Monoisotopic Mass: 273.126597491Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 54.7Ų
4-(1H-Naphtho[2,3-d]imidazol-2-ylmethyl)-phenylamine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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